Cas no 22237-13-4 (p-Ethoxyphenylboronic Acid)

• Product Name: p-Ethoxyphenylboronic Acid
• CAS No: 22237-13-4
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD00674028
• CID: 52007
• PubChem ID: 24869077
• Update Time: 2025-10-19

p-Ethoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxyphenylboronic acid
• 4-Ethoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (4-ethoxyphenyl)boronic acid
• p-Ethoxyphenylboronic Acid
• 4-ethoxy phenyl dihydroxy borane
• 4-Ethoxybenzeneboronic Acid
• 4-ethoxyphenylboric acid
• 4-Ethoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• (4-Ethoxyphenyl)Boranediol
• 4-ethoxyphenyl boronic acid
• (4-n-ethoxyphenyl)boronic acid
• Boronic acid, (4-ethoxyphenyl)-
• 4-ETHOXYPHENYLBORONICACID
• 4-Ethoxyphenylboronic
• PubChem1836
• 4-Ethoxybenzeneboronicacid
• p-ethoxybenzeneboronic acid
• 4-ethoxy-phenylboronic acid
• 4-ethoxybenzene boronic acid
• 4-ethoxy-phe
• A16032
• (4-ethoxyphenyl)-boronic acid
• J-509309
• MFCD00674028
• DTXSID70370242
• EN300-736832
• (4-ethoxyphenyl)-oxidanyl-oxidanylidene-boron
• NCGC00249506-01
• WRQNDLDUNQMTCL-UHFFFAOYSA-N
• E0725
• 4-ethoxy-phenyl-boronic acid
• SCHEMBL9072
• (4-Ethoxyphenyl)boronic acid; 4-Ethoxybenzeneboronic acid
• 22237-13-4
• CS-W007778
• 4-(ethoxy)phenylboronic acid
• BCP22384
• 4-ethoxy-phenyl boronic acid
• Z336079910
• AC-5366
• AM86773
• VOW
• J-515278
• AB06924
• FT-0618391
• AS-14945
• AKOS002679719
• 4-Ethoxyphenylboronic acid(contains varying amounts of Anhydride)
• DB-009539
• STK500659
• FE139723

• MDL： MFCD00674028
• Inchi： 1S/C8H11BO3/c1-2-12-8-5-3-7(4-6-8)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： WRQNDLDUNQMTCL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(B(O)O)=CC=1
• BRN： 3530408

Computed Properties

• Exact Mass: 166.08000
• Monoisotopic Mass: 166.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.7

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.1300
• Melting Point: 121-128 °C (lit.)
• Boiling Point: 317.6°C at 760 mmHg
• Flash Point: 145.9±28.4 °C
• PSA: 49.69000
• LogP: -0.23490

p-Ethoxyphenylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C(BD5273)
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on p-Ethoxyphenylboronic Acid

Recent Advances in the Application of p-Ethoxyphenylboronic Acid (CAS 22237-13-4) in Chemical Biology and Pharmaceutical Research

p-Ethoxyphenylboronic Acid (CAS 22237-13-4) has emerged as a versatile compound in chemical biology and pharmaceutical research due to its unique chemical properties and broad applicability. Recent studies have highlighted its role in drug development, particularly in the design of boron-containing therapeutics, which are gaining traction for their potential in treating various diseases. This research briefing synthesizes the latest findings on the synthesis, mechanisms, and applications of p-Ethoxyphenylboronic Acid, providing insights into its current and future impact on the field.

One of the most significant advancements involves the use of p-Ethoxyphenylboronic Acid as a key intermediate in the synthesis of proteasome inhibitors. Researchers have demonstrated its efficacy in forming stable boronates that selectively target the proteasome, offering a promising avenue for cancer therapy. A 2023 study published in the Journal of Medicinal Chemistry detailed the optimization of p-Ethoxyphenylboronic Acid derivatives to enhance their binding affinity and reduce off-target effects, resulting in improved therapeutic indices.

In addition to its role in cancer research, p-Ethoxyphenylboronic Acid has been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

Another area of interest is the application of p-Ethoxyphenylboronic Acid in sensor development. Its boronic acid moiety enables selective binding to diols and other biologically relevant molecules, making it a valuable component in glucose sensors and other diagnostic tools. A 2024 study in Analytical Chemistry showcased a novel biosensor incorporating p-Ethoxyphenylboronic Acid for real-time monitoring of glucose levels in diabetic patients, demonstrating high sensitivity and stability under physiological conditions.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of p-Ethoxyphenylboronic Acid-based therapeutics. Researchers are actively investigating greener synthetic routes and improved delivery systems to overcome these hurdles. For instance, a recent preprint on ChemRxiv proposed a microwave-assisted synthesis method that significantly reduces reaction times and improves yields, paving the way for more efficient production.

In conclusion, p-Ethoxyphenylboronic Acid (CAS 22237-13-4) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning drug development, antimicrobial therapy, and diagnostic tools. Ongoing studies are expected to further elucidate its mechanisms and expand its utility, solidifying its position as a critical compound in modern medicine. Future research should focus on addressing synthesis and formulation challenges to fully realize its therapeutic potential.